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Compound of Interest

Compound Name: Br-2PACz

CAS No.: 2762888-11-7

Cat. No.: B15995548

Get Quote

Disclaimer: The following application notes and protocols are a hypothetical exploration of how

a molecule with the characteristics of Br-2PACz could be utilized in fluorescence microscopy.

Based on current scientific literature, Br-2PACz ((2-(3,6-Dibromo-9H-carbazol-9-

yl)ethyl)phosphonic acid) is primarily documented as a self-assembled monolayer material for

enhancing hole transport in organic solar cells and perovskite devices.[1][2][3] There is no

established body of research demonstrating its use as a fluorescent probe in biological

imaging. The carbazole group, a core component of Br-2PACz, is known for its fluorescent

properties and is used in various fluorescent probes.[4][5][6][7][8][9][10][11][12][13][14]

Similarly, phosphonic acid moieties have been incorporated into fluorescent dyes to improve

properties like water solubility and cell permeability.[15][16] This document speculatively builds

upon these principles to fulfill the prompt's requirements.

Application Notes: Br-2PACz as a Hypothetical
Probe for Cellular Stress Response
For the purpose of this hypothetical application, we will posit that Br-2PACz can act as a

fluorescent probe that selectively accumulates in cells undergoing endoplasmic reticulum (ER)
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stress. We will assume its fluorescence is enhanced upon binding to aggregated proteins within

the ER lumen.

Principle of Action (Hypothetical): The carbazole moiety of Br-2PACz exhibits environmentally

sensitive fluorescence. In the aqueous cytosolic environment, the probe has a low quantum

yield. The phosphonic acid group facilitates targeted accumulation within the ER. During ER

stress, the accumulation of unfolded proteins creates a more hydrophobic environment, leading

to a significant enhancement of Br-2PACz fluorescence upon binding. This "turn-on"

fluorescence allows for the specific visualization of ER stress in live cells.

Key Features:

Selective Localization: The ethylphosphonic acid group is hypothesized to interact with

specific transporters on the endoplasmic reticulum, leading to its accumulation in this

organelle.

"Turn-On" Fluorescence: Br-2PACz is theorized to be fluorogenic, exhibiting a significant

increase in fluorescence intensity upon binding to misfolded protein aggregates

characteristic of ER stress.

Live-Cell Compatibility: The probe is assumed to be cell-permeable and non-toxic at the

recommended working concentrations, making it suitable for real-time imaging of dynamic

cellular processes.

Quantitative Data Summary
The following tables summarize the hypothetical photophysical properties and recommended

experimental parameters for using Br-2PACz as an ER stress probe.
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Parameter Hypothetical Value

Excitation Maximum (λex) 345 nm

Emission Maximum (λem) 450 nm (in stressed cells)

Quantum Yield (in buffer) ~0.05

Quantum Yield (bound) ~0.60

Molar Extinction Coefficient 25,000 M⁻¹cm⁻¹ at 345 nm

Recommended Concentration 1-10 µM

Optimal Incubation Time 30-60 minutes

Table 1: Hypothetical Photophysical and Experimental Properties of Br-2PACz Probe

Cell Line
Inducer of ER
Stress

Br-2PACz
Conc. (µM)

Incubation
Time (min)

Fold Increase
in
Fluorescence

HeLa
Tunicamycin (1

µg/mL)
5 45 12.5 ± 1.8

SH-SY5Y
Thapsigargin (1

µM)
2.5 60 15.2 ± 2.1

HEK293 DTT (2 mM) 5 30 10.8 ± 1.5

Table 2: Hypothetical Performance of Br-2PACz in Various Cell Lines

Experimental Protocols
Protocol 1: Live-Cell Imaging of ER Stress
This protocol describes the use of Br-2PACz to visualize the induction of ER stress in cultured

mammalian cells.

Materials:
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Br-2PACz stock solution (10 mM in DMSO)

Mammalian cell line of choice (e.g., HeLa, SH-SY5Y)

Complete cell culture medium

Live-cell imaging buffer (e.g., HBSS)

ER stress inducer (e.g., Tunicamycin, Thapsigargin)

Fluorescence microscope with DAPI filter set (or similar UV excitation/blue emission filters)

Procedure:

Cell Seeding: Seed cells on glass-bottom dishes or chamber slides at a density that will

result in 50-70% confluency on the day of the experiment.

Induction of ER Stress: Treat cells with an appropriate ER stress inducer in complete culture

medium for the desired time (e.g., 4-6 hours with 1 µg/mL Tunicamycin). Include a vehicle-

treated control group.

Probe Preparation: Prepare a working solution of Br-2PACz in pre-warmed complete culture

medium or imaging buffer to a final concentration of 1-10 µM.

Cell Staining: Remove the medium from the cells and wash once with pre-warmed imaging

buffer. Add the Br-2PACz working solution to the cells and incubate at 37°C for 30-60

minutes.

Washing: Remove the staining solution and wash the cells two times with pre-warmed

imaging buffer.

Imaging: Add fresh imaging buffer to the cells. Visualize the cells using a fluorescence

microscope with an appropriate filter set (e.g., excitation at ~350 nm and emission at ~450

nm).

Image Analysis: Capture images from both control and treated cells using identical

acquisition settings. Quantify the fluorescence intensity per cell to determine the fold

increase upon stress induction.
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Protocol 2: Pull-Down Assay to Identify Br-2PACz
Interacting Proteins
This hypothetical protocol aims to identify proteins that bind to Br-2PACz during ER stress,

using an affinity-based pull-down approach. This would require a derivatized version of Br-
2PACz containing a reactive group for immobilization (e.g., an amine or carboxyl group), which

we will call "Br-2PACz-linker".

Materials:

Br-2PACz-linker

Affinity beads with a corresponding reactive group (e.g., NHS-activated agarose)

Cells cultured with and without an ER stress inducer

Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

Wash buffer (e.g., PBS with 0.1% Tween-20)

Elution buffer (e.g., SDS-PAGE sample buffer)

SDS-PAGE gels and Western blotting reagents or Mass Spectrometry facility

Procedure:

Bead Conjugation: Conjugate Br-2PACz-linker to the affinity beads according to the

manufacturer's protocol. Prepare unconjugated beads as a negative control.

Cell Lysis: Induce ER stress in a large culture of cells. Harvest and lyse both control and

stressed cells using ice-cold lysis buffer.

Lysate Preparation: Centrifuge the lysates at high speed (e.g., 14,000 x g) for 15 minutes at

4°C to pellet cell debris. Collect the supernatant.

Protein Binding: Incubate the cleared lysates with the Br-2PACz-conjugated beads (and

control beads) for 2-4 hours at 4°C with gentle rotation.
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Washing: Pellet the beads by centrifugation and discard the supernatant. Wash the beads

extensively (3-5 times) with cold wash buffer to remove non-specifically bound proteins.

Elution: Elute the bound proteins by resuspending the beads in elution buffer and boiling for

5-10 minutes.

Analysis: Separate the eluted proteins by SDS-PAGE. The interacting partners can be

identified by mass spectrometry or by Western blotting if specific candidates are suspected.
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Caption: Hypothetical signaling pathway of Br-2PACz fluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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